Cas no 2092594-03-9 (2-chloro-5,8-dimethylquinolin-4-amine)

• Product Name: 2-chloro-5,8-dimethylquinolin-4-amine
• CAS No: 2092594-03-9
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD30668368
• CID: 5193624
• Update Time: 2025-06-08

2-chloro-5,8-dimethylquinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinamine, 2-chloro-5,8-dimethyl-
• 2-chloro-5,8-dimethylquinolin-4-amine

• MDL： MFCD30668368
• Inchi： 1S/C11H11ClN2/c1-6-3-4-7(2)11-10(6)8(13)5-9(12)14-11/h3-5H,1-2H3,(H2,13,14)
• InChI Key： NWFCOZQWXHYAGZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C)C=CC=2C)C(N)=CC=1Cl

Additional information on 2-chloro-5,8-dimethylquinolin-4-amine

Introduction to 2-Chloro-5,8-Dimethylquinolin-4-Amine (CAS No. 2092594-03-9)

2-Chloro-5,8-dimethylquinolin-4-amine (CAS No. 2092594-03-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-chloro-5,8-dimethylquinolin-4-amine make it a promising candidate for various pharmacological studies.

The chemical structure of 2-chloro-5,8-dimethylquinolin-4-amine consists of a quinoline ring substituted with a chlorine atom at the 2-position and methyl groups at the 5 and 8 positions, along with an amine group at the 4-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, which are crucial for its biological activity and potential therapeutic effects.

Recent studies have highlighted the potential of 2-chloro-5,8-dimethylquinolin-4-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The study demonstrated that 2-chloro-5,8-dimethylquinolin-4-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-chloro-5,8-dimethylquinolin-4-amine has also been investigated for its anticancer activity. A study published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 2-chloro-5,8-dimethylquinolin-4-amine could be developed as a novel anticancer agent with minimal toxicity to normal cells.

The pharmacokinetic properties of 2-chloro-5,8-dimethylquinolin-4-amine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral medication. Moreover, the compound shows low toxicity in preclinical studies, which is a crucial factor for its potential use in clinical settings.

The safety profile of 2-chloro-5,8-dimethylquinolin-4-amine has been evaluated through various toxicity studies. In vitro assays using human cell lines have demonstrated that the compound is non-cytotoxic at therapeutic concentrations. Additionally, in vivo studies in animal models have not shown any significant adverse effects at doses relevant to therapeutic use. These findings support the safety and tolerability of 2-chloro-5,8-dimethylquinolin-4-amine, paving the way for further clinical evaluation.

The potential applications of 2-chloro-5,8-dimethylquinolin-4-amine extend beyond its anti-inflammatory and anticancer properties. Recent research has explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can reduce oxidative stress and inhibit neuroinflammation, thereby protecting neuronal cells from damage. These findings open up new avenues for the development of neuroprotective therapies using 2-chloro-5,8-dimethylquinolin-4-amine.

In conclusion, 2-chloro-5,8-dimethylquinolin-4-amine (CAS No. 2092594-03-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with potent anti-inflammatory, anticancer, and neuroprotective properties. Ongoing research continues to uncover new aspects of its biological activity and mechanisms of action, further solidifying its position as a valuable candidate for drug development in various medical fields.